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This technical guide provides an in-depth resource for researchers, scientists, and drug

development professionals on the Thy-1 (OX7) monoclonal antibody. It covers the antibody's

isotype, appropriate control selection, and detailed methodologies for its application in key

experimental protocols. This document also elucidates the intricate signaling pathways

associated with Thy-1, offering a comprehensive toolkit for leveraging this antibody in research.

Thy-1 (OX7) Antibody Characteristics
The Thy-1 antigen, also known as CD90, is a glycosylphosphatidylinositol (GPI)-anchored

glycoprotein expressed on the surface of various cell types, including thymocytes, neurons,

hematopoietic stem cells, and fibroblasts.[1][2][3] The OX7 monoclonal antibody is a valuable

tool for studying the diverse functions of Thy-1, which are implicated in cell adhesion, migration,

T-cell activation, and neurite outgrowth.[1][4]

Table 1: Thy-1 (OX7) Antibody Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1193648?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC1781924/
https://www.novusbio.com/products/cd90-thy1-antibody-ox-7_nb100-65543
https://www.stemcell.com/products/anti-rat-cd90-antibody-clone-ox-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1781924/
https://www.researchgate.net/figure/Schematic-representation-of-the-Thy-1-CD90-protein-The-Thy-1-CD90-GPI-anchor-appears_fig1_334706466
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description

Antigen Thy-1 (CD90)

Clone OX7

Isotype Mouse IgG1, kappa[3][5][6]

Reactivity
Rat, Mouse (Thy-1.1 allotype, e.g., AKR, FVB

strains)[3][7]

Non-Reactivity
Mouse (Thy-1.2 allotype, e.g., CBA, BALB/c

strains)[7]

Binding Affinity (Fab')
Rat Thy-1: 3 x 10⁹ M⁻¹Mouse Thy-1.1: 3 x 10⁸

M⁻¹[7]

Reported Applications

Flow Cytometry, Immunohistochemistry (Frozen

Sections), Immunofluorescence, Western

Blotting, Immunoprecipitation, In vivo functional

studies[2][3][6]

Isotype Control Selection
The appropriate isotype control is crucial for distinguishing specific antibody binding from non-

specific background signal. For the Thy-1 (OX7) antibody, a Mouse IgG1, kappa isotype control

is recommended.[5][8][9][10]

Table 2: Recommended Isotype Control for Thy-1 (OX7) Antibody

Primary Antibody Isotype Control Rationale

Thy-1 (OX7) Mouse IgG1, kappa

Matches the host species,

isotype, and light chain of the

primary antibody to accurately

account for non-specific

binding.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.stemcell.com/products/anti-rat-cd90-antibody-clone-ox-7.html
https://www.stemcell.com/products/mouse-igg1-kappa-isotype-control-antibody-clone-mopc-21.html
https://www.scbt.com/p/thy-1-antibody-ox7
https://www.stemcell.com/products/anti-rat-cd90-antibody-clone-ox-7.html
https://www.arigobio.com/ARG23044.html
https://www.arigobio.com/ARG23044.html
https://www.arigobio.com/ARG23044.html
https://www.novusbio.com/products/cd90-thy1-antibody-ox-7_nb100-65543
https://www.stemcell.com/products/anti-rat-cd90-antibody-clone-ox-7.html
https://www.scbt.com/p/thy-1-antibody-ox7
https://www.stemcell.com/products/mouse-igg1-kappa-isotype-control-antibody-clone-mopc-21.html
https://www.thermofisher.com/antibody/product/Mouse-IgG1-kappa-clone-P3-6-2-8-1-Isotype-Control/14-4714-82
https://www.thermofisher.com/antibody/product/Mouse-IgG1-kappa-clone-P3-6-2-8-1-Isotype-Control/17-4714-42
https://www.rockland.com/categories/proteins-and-peptides/mouse-igg1-kappa-isotype-control-010-001-330/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is essential to use the isotype control at the same concentration as the primary antibody to

ensure valid comparisons.

Thy-1 Signaling Pathways
Thy-1 does not possess an intracellular domain and thus relies on its association with other

transmembrane proteins within lipid rafts to transduce signals. The binding of the OX7 antibody

can mimic natural ligand interactions and trigger these downstream signaling events.

Integrin-Mediated Signaling
Thy-1 interacts with various integrins, primarily in trans (on opposing cells), to regulate cell

adhesion and migration.[1][11] This interaction can activate focal adhesion kinase (FAK) and

Src family kinases (SFKs), leading to the recruitment of adaptor proteins like paxillin and

vinculin, and the activation of Rho family GTPases, which control cytoskeletal dynamics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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